Cas no 2679943-59-8 (2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid)

• Product Name: 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid
• CAS No: 2679943-59-8
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 6008791
• PubChem ID: 94539611
• Update Time: 2025-05-24

2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7015113
• 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid
• 2679943-59-8

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(16)13-3-1-2-6(5-13)4-7(14)15/h6H,1-5H2,(H,14,15)/t6-/m0/s1
• InChI Key： FDMFMAFPMNVTBX-LURJTMIESA-N
• SMILES： FC(C(N1CCC[C@@H](CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid

Introduction to 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid (CAS No. 2679943-59-8)

2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid, identified by its Chemical Abstracts Service number 2679943-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core structure, which is a common motif in drug discovery due to its ability to interact with biological targets in a highly specific manner. The presence of a trifluoroacetyl group and an enantiomerically pure (3S)-configuration further enhances its pharmacological relevance, making it a promising candidate for further exploration in therapeutic applications.

The trifluoroacetyl moiety is particularly noteworthy due to its electron-withdrawing properties, which can modulate the reactivity and binding affinity of the molecule. This feature has been extensively studied in the development of bioactive molecules, where trifluoromethyl groups are often incorporated to improve metabolic stability and binding interactions with biological targets. In the context of 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid, the trifluoroacetyl group is likely to play a crucial role in determining its interaction with enzymes and receptors, thereby influencing its potential as a pharmacological agent.

The stereochemical purity of the compound, specifically the (3S)-configuration, is another critical aspect that contributes to its uniqueness. Enantiopure compounds are often preferred in drug development because they can exhibit higher selectivity and fewer side effects compared to racemic mixtures. The (3S)-1-(trifluoroacetyl)piperidin-3-yl moiety suggests that this compound has been carefully designed to interact with biological systems in a highly specific manner, which could be particularly advantageous in the development of targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have shown that the piperidine scaffold can effectively mimic natural amino acid residues, allowing for the design of molecules that can interact with protein targets in a manner similar to endogenous ligands. The combination of the trifluoroacetyl group and the enantiomerically pure piperidine core in 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid makes it an intriguing candidate for further investigation.

In addition to its structural features, the pharmacological potential of 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid has been explored in several preclinical studies. These studies have focused on understanding how the compound interacts with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, which could make it useful in treating conditions associated with enzyme overactivity or dysfunction.

The synthesis of enantiopure compounds like 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid is often challenging due to the need for precise stereocontrol during organic synthesis. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly valuable in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

The potential therapeutic applications of 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid are still being explored, but preliminary data suggest that it may have utility in several areas of medicine. For instance, its interaction with specific enzymes could make it a viable candidate for treating inflammatory diseases or neurological disorders where enzyme dysregulation plays a significant role. Additionally, its ability to modulate receptor activity may open up new avenues for treating conditions such as pain or addiction.

As research continues to uncover new biological targets and mechanisms, compounds like 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid are likely to play an increasingly important role in drug development. The combination of structural features such as the piperidine core, the trifluoroacetyl group, and stereochemical purity makes this molecule a compelling subject for further investigation. Future studies may focus on optimizing its pharmacological properties and exploring new therapeutic applications.

In conclusion, 2-[(3S)-1-(trifluoroacetyl)piperidin-3-yl]acetic acid (CAS No. 2679943-59-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its enantiomerically pure configuration, combined with the presence of a trifluoroacetyl group, positions it as a promising candidate for further exploration in drug discovery. As research progresses, this compound is expected to contribute valuable insights into developing novel therapeutic strategies.